N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H14N4OS/c1-7-5-11(16-17(7)4)12(18)15-13-10(6-14)8(2)9(3)19-13/h5H,1-4H3,(H,15,18)
• InChI Key: YOSKUOPGIAVRLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, also known as CDPPB, is a potent and selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 2004 by a group of researchers at the University of California, San Francisco, led by Dr. Mark Mayford. Since then, CDPPB has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrazole and Pyrimidine Derivatives

  Research into pyrazole and pyrimidine derivatives, including those similar to N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide, has shown significant interest due to their potential cytotoxic activities. These compounds are synthesized through various chemical reactions, leading to a range of structures with potential biological activities (Hassan, Hafez, & Osman, 2014).

• Antitumor Activity and Molecular Docking

  Novel pyrimidiopyrazole derivatives have been synthesized and evaluated for their antitumor activities. These studies also include molecular docking and DFT studies to understand the interaction of these compounds with biological targets, providing insights into their potential efficacy against diseases like cancer (Fahim, Elshikh, & Darwish, 2019).

Biological Activities

• Cytotoxicity Studies

  Various synthesized compounds related to N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,5-dimethyl-1H-pyrazole-3-carboxamide have been screened for cytotoxic activities. These studies aim to identify new compounds with potential therapeutic applications, especially in treating cancer by targeting specific cancer cell lines (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

• Antimicrobial Activities

  Research into the antimicrobial activities of new heterocyclic compounds incorporating the pyrazolopyridine moiety has highlighted the potential of these compounds to act against various bacterial and fungal pathogens. This area of research explores the synthesis of new chemical entities capable of addressing antimicrobial resistance challenges (Abu-Melha, 2013).